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Compound of Interest

Compound Name: 1,9-Dideoxyforskolin

Cat. No.: B056874 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,9-Dideoxyforskolin is a labdane diterpene that serves as a valuable tool in cellular and

molecular biology research. As a close structural analog of forskolin, a potent activator of

adenylyl cyclase, 1,9-dideoxyforskolin is primarily utilized as a negative control in

experiments investigating the cyclic AMP (cAMP) signaling pathway. Its inability to activate

most isoforms of adenylyl cyclase allows researchers to distinguish between cAMP-dependent

and independent effects of forskolin.[1] Furthermore, recent studies have identified an

alternative biological activity for 1,9-dideoxyforskolin as an agonist of the pregnane X

receptor (PXR), a key regulator of xenobiotic metabolism.[2]

These application notes provide detailed protocols for the use of 1,9-dideoxyforskolin as a

negative control in adenylyl cyclase activation assays and for its application in PXR activation

studies.

Data Presentation
Solubility Data
For effective use in in vitro and cell-based assays, proper solubilization of 1,9-
dideoxyforskolin is crucial. The following table summarizes its solubility in various common

laboratory solvents. It is recommended to first dissolve the compound in an organic solvent like

DMSO before further dilution in aqueous buffers to avoid precipitation.[3][4]
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Solvent Solubility Reference

Dimethyl Sulfoxide (DMSO) ~3 mg/mL

Ethanol ~6.6 mg/mL

Methanol ~28 mg/mL

Chloroform ~50 mg/mL

Dilute Aqueous Acid and Base Insoluble

1:10 DMSO:PBS (pH 7.2)
~0.1 mg/mL (after initial DMSO

solubilization)
[3]

Dose-Response Data
The following table presents dose-response data for 1,9-dideoxyforskolin in the context of

cAMP production, highlighting its general inactivity compared to forskolin.

Assay Cell Type Compound
Concentrati
on Range

Effect on
cAMP
Production

Reference

cAMP

Production

Assay

CHOrH2 cells

1,9-

Dideoxyforsk

olin

Up to 10 µM
Minimal to no

increase
[5]

cAMP

Production

Assay

CHOrH2 cells Forskolin Up to 10 µM

Dose-

dependent

increase

[5]

Signaling Pathways
Adenylyl Cyclase Signaling Pathway
1,9-Dideoxyforskolin is often used to confirm that the effects of forskolin are specifically

mediated through the activation of adenylyl cyclase and the subsequent production of cAMP.

Forskolin directly activates adenylyl cyclase, leading to the conversion of ATP to cAMP. This

second messenger then activates Protein Kinase A (PKA), which phosphorylates downstream
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targets. 1,9-dideoxyforskolin, lacking critical hydroxyl groups, does not effectively bind to and

activate adenylyl cyclase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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